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Compound of Interest

Compound Name: Bis(4-methylphenyl)methanamine

CAS No.: 55095-22-2

Cat. No.: B1224576

Get Quote

Executive Summary & Compound Identity
Bis(4-methylphenyl)methanamine (CAS: 55095-22-2) is a lipophilic primary amine

characterized by two p-tolyl groups attached to a central methine carbon.[1][2] Often

encountered in the synthesis of chiral resolving agents and as a structural analog to the 4-

methylbenzhydrylamine (MBHA) linkers used in solid-phase peptide synthesis, its utility is

defined by its ability to switch phase affinity based on pH.[1][2]

Critical Disambiguation: Researchers often confuse this compound with Bis(4-

methylphenyl)amine (Di-p-tolylamine, CAS 620-93-9).[1][2]

Target Compound: Primary amine (

).[1][2] Nucleophilic, forms stable salts, used as a chiral auxiliary scaffold.[1][2]

Common Confusion: Secondary amine (

).[1][2] Lower basicity, different solubility profile.[1][2]
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Physicochemical "Personality"[1][2]
IUPAC Name: 1,1-Bis(4-methylphenyl)methanamine[1][2]

Molecular Formula:

[1][2]

Molecular Weight: 211.31 g/mol [1][2]

Predicted LogP: ~3.2 – 3.5 (Highly Lipophilic)[1][2]

pKa (Conjugate Acid): ~9.5 – 10.0 (Typical for benzhydryl amines)[1][2]

Solubility Profile & Solvent Compatibility
As a Senior Application Scientist, I advise treating this compound not as a static solid, but as a

dynamic species whose solubility is dictated by the Protonation State Switch.

The "Amine Switch" Mechanism[1][2]
Free Base Form: Highly soluble in non-polar and chlorinated organic solvents.[1][2]

Practically insoluble in neutral water.[1][2]

Salt Form (HCl/TFA): Highly soluble in polar protic solvents (MeOH, Water) and dipolar

aprotic solvents (DMSO).[1][2] Insoluble in non-polar ethers and alkanes.[1][2]

Empirical Solubility Matrix (Free Base)
The following data represents the empirical behavior of the free base at 25°C.
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Solvent Class
Representative
Solvent

Solubility Rating Operational Notes

Chlorinated
Dichloromethane

(DCM)

Excellent (>100

mg/mL)

Preferred solvent for

extraction and

reactions.[1][2]

Chlorinated
Chloroform (

)
Excellent

Good for NMR; watch

for acid traces in old

forming salts.[1][2]

Esters Ethyl Acetate (EtOAc) Good (50-100 mg/mL)

Ideal for crystallization

when mixed with

Hexanes.[1][2]

Alcohols Methanol / Ethanol High

Soluble, but

nucleophilic.[1][2]

Avoid if using

electrophilic reagents.

[1][2]

Ethers THF / Diethyl Ether Moderate to High

Solubility decreases

significantly at low

temperatures (

).[1][2]

Alkanes Hexanes / Heptane Low / Partial

Used as an anti-

solvent to crash out

the product.[1][2]

Aprotic Polar DMSO / DMF High

Difficult to remove;

use only if reaction

temperature requires

.[1][2]

Aqueous Water (pH 7) Insoluble

Forms an oily

emulsion or

precipitate.[1][2]
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Aqueous 1M HCl Soluble

Dissolves instantly as

the hydrochloride salt.

[1][2]

Operational Protocols: Validating Solubility & Purity
Relying on literature values for benzhydryl derivatives is risky due to potential carbamate

formation (reaction with atmospheric

).[1][2] The following protocols are self-validating systems to ensure accurate data generation.

Protocol A: Gravimetric Solubility Determination (The
"Saturation Loop")
Use this protocol to determine exact solubility limits for process scale-up.[1][2]

Preparation: Weigh 100 mg of Bis(4-methylphenyl)methanamine into a 4 mL scintillation

vial.

Addition: Add the target solvent in 100

increments, vortexing for 30 seconds between additions.

Observation:

If dissolution is complete

, solubility is High (>200 mg/mL).[1][2]

If solid persists after 2 mL, proceed to Saturation Step.[1][2]

Saturation: Add solvent until total volume is 5 mL. Sonicate for 10 mins at 25°C. If

undissolved solid remains, filter the supernatant through a 0.45

PTFE syringe filter into a pre-weighed vial.

Evaporation: Evaporate solvent under nitrogen stream (or vacuum).[1][2] Weigh the residue.

[1][2]
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Calculation:

Protocol B: The "Acid-Base Swing" Purification
This workflow exploits the solubility switch to purify the compound from non-basic impurities

(like the corresponding ketone precursor).[1][2]

Principle: The free base is lipophilic (DCM soluble), while the salt is hydrophilic (Water soluble).

[1][2]

Workflow Diagram (DOT)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/5246100
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_4-methylphenyl_methanamine
https://pubchem.ncbi.nlm.nih.gov/compound/5246100
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_4-methylphenyl_methanamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1224576?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crude Mixture
(Amine + Non-basic Impurities)

Dissolve in DCM (Organic Phase)

Extract with 1M HCl (aq)

Phase Separation

DCM Layer
(Contains Impurities)

Discard

Aqueous Layer
(Contains Amine-HCl Salt)

Keep

Basify with 2M NaOH
(pH > 12)

Extract with Fresh DCM

Phase Separation

Aqueous Layer
(Waste Salts)

Discard

DCM Layer
(Pure Free Base)

Keep

Dry (Na2SO4) & Evaporate

Pure Bis(4-methylphenyl)methanamine

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1224576/docs?utm_src=pdf-body-img#technical-profile-solubility-handling-of-bis-4-methylphenyl-methanamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1224576?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Figure 1. Acid-Base "Swing" Purification Strategy. This protocol leverages the pH-

dependent solubility switch to isolate the target amine from non-basic organic impurities.[1][2]

Synthesis & Application Context
Understanding how this molecule is made informs its solubility handling.[1][2][3]

Synthesis Considerations
The compound is typically synthesized via the Leuckart Reaction or Reductive Amination of

4,4'-dimethylbenzophenone [1].[1][2]

Implication: The crude reaction mixture often contains the starting ketone (insoluble in acid)

and the formyl-intermediate (if Leuckart is used).[1][2]

Solubility Tip: If the product is not dissolving in 1M HCl during workup, it may still be the N-

formyl derivative.[1][2] Hydrolysis (reflux in HCl) is required to liberate the soluble free amine.

[1][2]

Chiral Resolution
Bis(4-methylphenyl)methanamine is structurally rigid, making it a candidate for chiral

resolution agents when derivatized.[1][2]

Crystallization Solvent: When forming diastereomeric salts (e.g., with Tartaric acid),

Ethanol/Water (9:1) or Isopropanol are the standard solvent systems.[1][2] The methyl

groups on the phenyl rings increase lipophilicity compared to unsubstituted

benzhydrylamine, often requiring a higher ratio of alcohol to water for solubility [2].[1][2]

Critical Safety & Stability Note
Carbamate Formation: Like many primary benzylic amines, Bis(4-
methylphenyl)methanamine reacts with atmospheric

to form a carbamate salt (white crust).[1][2]

Symptom: Sample appears insoluble in DCM (cloudy).
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Fix: Shake the DCM solution with a small amount of 1M NaOH. The base breaks the

carbamate, regenerating the DCM-soluble free amine.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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